Cas no 1211529-00-8 (2-tert-butyl-5-(chloromethyl)pyridine)

• Product Name: 2-tert-butyl-5-(chloromethyl)pyridine
• CAS No: 1211529-00-8
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 6567192
• PubChem ID: 129915179
• Update Time: 2025-05-20

2-tert-butyl-5-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-(chloromethyl)pyridine
• 1211529-00-8
• EN300-2077107

• Inchi： 1S/C10H14ClN/c1-10(2,3)9-5-4-8(6-11)7-12-9/h4-5,7H,6H2,1-3H3
• InChI Key： IUBLBGCANAKCGM-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C=C1)C(C)(C)C

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-tert-butyl-5-(chloromethyl)pyridine

Professional Introduction to 2-tert-butyl-5-(chloromethyl)pyridine (CAS No. 1211529-00-8)

2-tert-butyl-5-(chloromethyl)pyridine, with the CAS number 1211529-00-8, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. The presence of both a tert-butyl group and a chloromethyl substituent on a pyridine backbone makes it a versatile intermediate for various chemical transformations.

The tert-butyl group, known for its steric hindrance, plays a crucial role in modulating the reactivity of the molecule. This steric effect can influence the selectivity of reactions, making it valuable in designing complex molecular architectures. On the other hand, the chloromethyl group introduces a reactive site that can participate in nucleophilic addition reactions, enabling the synthesis of more elaborate derivatives.

In recent years, there has been growing interest in exploring the applications of 2-tert-butyl-5-(chloromethyl)pyridine in medicinal chemistry. Its pyridine core is a common motif in many bioactive molecules, and modifications at the 2- and 5-positions can lead to compounds with enhanced pharmacological properties. For instance, researchers have been investigating its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The compound's reactivity also makes it a valuable tool in materials science. Specifically, it has been employed in the synthesis of polymers and coatings that exhibit unique thermal and mechanical properties. The combination of the tert-butyl group's stability and the chloromethyl group's reactivity allows for the creation of materials with tailored functionalities.

A notable area of research involving 2-tert-butyl-5-(chloromethyl)pyridine is its use as a building block for heterocyclic compounds. Heterocycles are essential scaffolds in many pharmaceuticals due to their ability to mimic natural products and interact with biological targets. The pyridine ring in this compound provides a ready platform for further functionalization, leading to a diverse array of derivatives with potential therapeutic applications.

The synthesis of 2-tert-butyl-5-(chloromethyl)pyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include alkylation of halogenated pyridines followed by protection-deprotection strategies to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing both cost and environmental impact.

In terms of industrial applications, this compound has found utility in the production of agrochemicals. The structural features of 2-tert-butyl-5-(chloromethyl)pyridine make it a suitable candidate for developing novel pesticides and herbicides that target specific biological pathways in pests while minimizing harm to non-target organisms.

The safety profile of 2-tert-butyl-5-(chloromethyl)pyridine is another critical consideration. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure.

Economic factors also play a significant role in the adoption of this compound in industrial processes. The availability of high-quality starting materials and cost-effective synthetic routes are essential for large-scale production. As research continues to uncover new applications, the demand for 2-tert-butyl-5-(chloromethyl)pyridine is expected to grow, driving further innovation in its synthesis and utilization.

The environmental impact of using this compound must also be evaluated. Efforts are being made to develop greener synthetic methods that reduce waste and energy consumption. Additionally, waste generated during its production and application should be managed responsibly to minimize ecological harm.

In conclusion, 2-tert-butyl-5-(chloromethyl)pyridine(CAS No. 1211529-00-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse applications, making it a valuable asset in both academic research and industrial settings. As our understanding of its properties continues to expand, so too will its role in advancing chemical innovation across multiple disciplines.